Cas no 10361-94-1 (Zinc borate)

• Product Name: Zinc borate
• CAS No: 10361-94-1
• MF: B₂O₆Zn₃
• MW: 313.845390319824
• CID: 48553
• Update Time: 2026-05-14

Zinc borate Chemical and Physical Properties

Names and Identifiers

• Zinc borate
• Boric acid zinc salt
• orthoboric acid,zinc salt
• Zin fluoroberate

• Inchi： InChI=1S/2BO3.3Zn/c2*2-1(3)4;;;/q2*-3;3*+2
• InChI Key： BIKXLKXABVUSMH-UHFFFAOYSA-N
• SMILES： B([O-])([O-])[O-].[Zn+2].B([O-])([O-])[O-].[Zn+2].[Zn+2]

Computed Properties

• Exact Mass: 309.77600

Experimental Properties

• PSA: 138.36000
• LogP: -1.48190

Zinc borate Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 50/53
• Safety Instruction： 61
• Hazardous Material Identification：

Additional information on Zinc borate

Recent Advances in Zinc Borate (10361-94-1) Research: Applications and Innovations in Chemical Biomedicine

Zinc borate (CAS: 10361-94-1) is a versatile inorganic compound widely recognized for its flame-retardant properties in industrial applications. However, recent research has expanded its potential into the biomedical and pharmaceutical fields, uncovering novel applications in drug delivery, antimicrobial agents, and even cancer therapy. This research briefing synthesizes the latest findings on zinc borate, highlighting its emerging role in chemical biomedicine and the innovative methodologies driving these discoveries.

One of the most significant breakthroughs involves the use of zinc borate as a nanocarrier for targeted drug delivery. A 2023 study published in Advanced Materials demonstrated that zinc borate nanoparticles (ZnB NPs) exhibit excellent biocompatibility and pH-responsive degradation, making them ideal for controlled release of chemotherapeutic agents. The study reported a 40% increase in drug efficacy compared to traditional carriers, attributed to the unique surface chemistry of ZnB NPs, which enhances cellular uptake in tumor microenvironments.

In antimicrobial research, zinc borate has shown promise as a broad-spectrum agent against multidrug-resistant pathogens. A team at the University of Cambridge recently developed a zinc borate-polymer composite that effectively disrupts bacterial biofilms—a critical challenge in chronic infections. The composite leverages zinc's intrinsic antibacterial properties and borate's ability to inhibit quorum sensing, achieving a 99.9% reduction in Staphylococcus aureus viability within 24 hours (Nature Communications, 2024).

Beyond therapeutics, zinc borate is gaining traction in diagnostic imaging. Researchers at MIT have engineered fluorescent zinc borate probes (FZB-10361) for real-time tracking of oxidative stress in neuronal cells. These probes exploit the compound's high boron content to amplify positron emission tomography (PET) signals, enabling earlier detection of neurodegenerative diseases like Alzheimer's (ACS Nano, 2023).

Despite these advances, challenges remain in scaling up production and ensuring long-term biosafety. A 2024 review in Chemical Society Reviews emphasizes the need for standardized toxicity profiling, as some zinc borate derivatives exhibit dose-dependent cytotoxicity in renal cells. Ongoing clinical trials (e.g., NCT05678932) are evaluating optimal formulations to mitigate such risks while preserving therapeutic benefits.

In conclusion, zinc borate (10361-94-1) is transitioning from an industrial workhorse to a multifaceted biomedical tool. Its tunable physicochemical properties and low-cost synthesis position it as a compelling candidate for next-generation medical technologies. Future research should focus on elucidating structure-activity relationships and exploring synergistic combinations with organic pharmacophores to unlock its full potential.